2-cyclobutylpropan-1-amine hydrochloride
Overview
Description
2-cyclobutylpropan-1-amine hydrochloride is a chemical compound with the CAS Number: 2551117-18-9 . It has a molecular weight of 149.66 . The compound is stored at room temperature and comes in a powder form .
Molecular Structure Analysis
The IUPAC name for this compound is this compound . The InChI code for this compound is 1S/C7H15N.ClH/c1-6(5-8)7-3-2-4-7;/h6-7H,2-5,8H2,1H3;1H . The InChI key is QBFLRRWKPYMRFN-UHFFFAOYSA-N .Physical And Chemical Properties Analysis
This compound is a powder that is stored at room temperature .properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-cyclobutylpropan-1-amine hydrochloride involves the reaction of cyclobutylmethylamine with 1-chloropropane in the presence of a strong base to form the desired product.", "Starting Materials": [ "Cyclobutylmethylamine", "1-Chloropropane", "Strong base (e.g. sodium hydroxide)" ], "Reaction": [ "Step 1: Dissolve cyclobutylmethylamine in a suitable solvent (e.g. ethanol).", "Step 2: Add 1-chloropropane to the solution and mix well.", "Step 3: Add a strong base (e.g. sodium hydroxide) to the mixture and stir for several hours at room temperature.", "Step 4: Acidify the reaction mixture with hydrochloric acid to form the hydrochloride salt of 2-cyclobutylpropan-1-amine.", "Step 5: Isolate the product by filtration or extraction and purify by recrystallization or chromatography." ] } | |
CAS RN |
2551117-18-9 |
Molecular Formula |
C7H16ClN |
Molecular Weight |
149.7 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
